Cas no 1219980-96-7 (3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine
• CAS No: 1219980-96-7
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 4687546
• Update Time: 2025-05-25

3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(4-METHYL-1-PIPERIDINYL)-5-(TRIFLUOROMETHYL)PYRIDINE
• 3-chloro-2-(4-methylpiperidin-1-yl)-5-(trifluoromethyl)pyridine
• 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H14ClF3N2/c1-8-2-4-18(5-3-8)11-10(13)6-9(7-17-11)12(14,15)16/h6-8H,2-5H2,1H3
• InChI Key： CYJGQWBPGSOJCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 16.1

Additional information on 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine (CAS No. 1219980-96-7)

3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine, identified by the CAS number 1219980-96-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a pivotal structural motif in many biologically active molecules. The presence of chloro, methylpiperidine, and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The 3-chloro group at the 3-position of the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular frameworks. The 4-methyl-1-piperidinyl moiety introduces a secondary amine functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. Additionally, the 5-(trifluoromethyl) group is a well-known pharmacophore that enhances lipophilicity and metabolic stability, often improving the bioavailability and binding affinity of drug candidates.

Recent advancements in medicinal chemistry have highlighted the utility of such pyridine derivatives in developing novel therapeutic agents. For instance, compounds with similar structural motifs have been explored as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antiviral agents. The specific arrangement of substituents in 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine may contribute to its potential as a lead compound for drugs targeting neurological disorders or inflammatory conditions.

In academic research, this compound has been employed as a building block for synthesizing more complex molecules through various reactions such as nucleophilic aromatic substitution (SNAr), cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), and condensation reactions. The chloro group at the 3-position can be readily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups at this position. This versatility makes it an attractive candidate for library synthesis efforts aimed at identifying new bioactive compounds.

The trifluoromethyl group is particularly noteworthy due to its significant impact on pharmacokinetic properties. It increases metabolic resistance by electron-withdrawing effects, reducing susceptibility to oxidative degradation by cytochrome P450 enzymes. This characteristic is highly desirable in drug development, as it can prolong the half-life of a drug molecule and enhance its therapeutic window. Furthermore, trifluoromethyl groups often improve binding affinity to biological targets by increasing hydrophobic interactions.

Current research trends in pharmaceutical chemistry emphasize the development of innovative synthetic methodologies to access complex heterocyclic scaffolds efficiently. The synthesis of 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine exemplifies these trends, showcasing strategies for constructing multifunctionalized pyridine derivatives with high regioselectivity and yield. Advances in catalytic systems, such as transition metal-catalyzed reactions and organocatalysis, have enabled more streamlined synthetic routes, reducing the need for harsh conditions or multiple purification steps.

The biological activity of this compound has been explored in several preclinical studies. While specific details of ongoing research are proprietary to certain laboratories or companies, preliminary data suggest potential applications in modulating enzyme activity or receptor interactions relevant to human health. For example, analogs with similar structural features have been investigated for their effects on monoamine oxidase (MAO) inhibition or neurotransmitter receptor binding. Such studies lay the groundwork for future clinical trials aimed at evaluating therapeutic efficacy.

The agrochemical sector also benefits from pyridine-based compounds like 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine, where they serve as intermediates for developing novel pesticides or herbicides. The unique combination of substituents enhances their interaction with biological targets in plants or pests while minimizing environmental impact. Regulatory considerations play a critical role in ensuring that these compounds meet safety standards before commercialization.

Looking ahead, the future prospects for 3-Chloro-2-(4-methyl-1-piperidinyl)-5-(trifluoromethyl)pyridine and its derivatives appear promising. Continued research into its synthetic applications and biological effects will likely uncover new opportunities for drug discovery or agricultural innovation. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible applications that address global health challenges.